Cas no 18552-88-0 (1H-Purine, 2-chloro-6-iodo-)

• Product Name: 1H-Purine, 2-chloro-6-iodo-
• CAS No: 18552-88-0
• MF: C₅H₂ClIN₄
• MW: 280.453650951386
• CID: 3828845
• PubChem ID: 19363559
• Update Time: 2025-08-05

1H-Purine, 2-chloro-6-iodo- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine, 2-chloro-6-iodo-
• 9H-Purine, 2-chloro-6-iodo-
• 2-Chloro-6-iodo-9H-purine
• 2-chloro-6-iodopurine
• SCHEMBL5935894
• G74179
• 2-chloro-6-iodo-7H-purine
• CS-0214291
• Z3279338216
• EN300-1663799
• 18552-88-0
• TAA55288

• Inchi： 1S/C5H2ClIN4/c6-5-10-3(7)2-4(11-5)9-1-8-2/h1H,(H,8,9,10,11)
• InChI Key： HCRLJEBMLJCCRJ-UHFFFAOYSA-N
• SMILES： IC1C2=C(N=C(N=1)Cl)N=CN2

Computed Properties

• Exact Mass: 279.90127g/mol
• Monoisotopic Mass: 279.90127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.5Ų

Additional information on 1H-Purine, 2-chloro-6-iodo-

1H-Purine, 2-chloro-6-iodo- (CAS No. 18552-88-0): A Versatile Intermediate in Modern Medicinal Chemistry

1H-Purine, 2-chloro-6-iodo- (CAS No. 18552-88-0) is a highly valuable intermediate in the realm of medicinal chemistry, characterized by its unique structural and chemical properties. This compound, featuring a purine core with substituents at the 2-chloro and 6-iodo positions, has garnered significant attention due to its utility in the synthesis of various pharmacologically active molecules. The presence of both halogen atoms makes it an attractive scaffold for further functionalization, enabling the development of novel therapeutic agents.

The significance of this compound lies in its ability to serve as a versatile building block for the construction of complex heterocyclic structures. In recent years, there has been a surge in research focused on developing new drugs targeting a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The 1H-Purine, 2-chloro-6-iodo- scaffold has proven particularly useful in these endeavors, providing chemists with a robust platform for designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By leveraging the reactivity of the 2-chloro and 6-iodo substituents, researchers can introduce additional functional groups that enhance the interaction with target kinases. For instance, recent studies have demonstrated the use of this intermediate in the development of novel tyrosine kinase inhibitors (TKIs) that exhibit potent activity against resistant cancer mutations.

Moreover, the 1H-Purine, 2-chloro-6-iodo- core has been utilized in the synthesis of antiviral agents. The ability to modify both halogenated positions allows for the introduction of groups that can interact with viral enzymes or receptors, thereby inhibiting viral replication. Notably, researchers have employed this scaffold in the design of inhibitors targeting viral proteases and polymerases, contributing to the development of new strategies for combating emerging viral infections.

Another area where this compound has made significant contributions is in the field of immunomodulatory drugs. The purine moiety is a well-known pharmacophore in immunosuppressive agents, and modifications at the 2-chloro and 6-iodo positions can fine-tune the biological activity. Recent studies have shown that derivatives of 1H-Purine, 2-chloro-6-iodo- can modulate immune responses by interacting with specific receptors on immune cells. This has opened up new avenues for treating autoimmune diseases and enhancing vaccine efficacy.

The synthetic versatility of this intermediate is further highlighted by its application in generating libraries of compounds for high-throughput screening (HTS). By systematically varying the substituents at the 2-chloro and 6-iodo positions, researchers can create diverse chemical entities that can be rapidly tested for biological activity. This approach has been instrumental in identifying lead compounds for further optimization into clinical candidates.

In conclusion, 1H-Purine, 2-chloro-6-iodo- (CAS No. 18552-88-0) represents a cornerstone in modern medicinal chemistry due to its multifaceted utility as a synthetic intermediate. Its ability to serve as a scaffold for developing kinase inhibitors, antiviral agents, immunomodulatory drugs, and other therapeutic molecules underscores its importance in drug discovery efforts. As research continues to uncover new applications for this compound, it is expected to remain a critical tool in the arsenal of medicinal chemists seeking to develop innovative treatments for human diseases.